Cas no 1805225-17-5 (2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride
• CAS No: 1805225-17-5
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4849454
• Update Time: 2025-10-30

2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF2N2O3/c8-6(13)4-1-3(12(14)15)2-11-5(4)7(9)10/h1-2,7H
• InChI Key： KXDIRBLKKVWVLR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(=CN=C1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 235.98
• Monoisotopic Mass: 235.98
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.8

Additional information on 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride

Research Brief on 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS: 1805225-17-5): Recent Advances and Applications

2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS: 1805225-17-5) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its difluoromethyl and nitro functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

Recent literature reveals that 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride has been employed as a key intermediate in the synthesis of pyridine-based heterocycles, which are prominent scaffolds in drug discovery. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of selective kinase inhibitors targeting cancer-related pathways. The difluoromethyl group, in particular, enhances the metabolic stability and bioavailability of the resulting compounds, making it a valuable moiety in medicinal chemistry.

In addition to its role in oncology, this compound has shown promise in antimicrobial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel nitropyridine derivatives using 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride as a precursor. These derivatives exhibited potent activity against drug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance. The nitro group's electron-withdrawing properties were found to be crucial for the observed bioactivity.

From a synthetic chemistry perspective, advancements in the preparation of 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride have also been reported. A recent Organic Process Research & Development article (2024) described an optimized, scalable synthesis route that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale production, where efficiency and sustainability are paramount.

In conclusion, 2-(Difluoromethyl)-5-nitropyridine-3-carbonyl chloride (CAS: 1805225-17-5) continues to be a versatile and valuable intermediate in chemical biology and pharmaceutical research. Its applications span from oncology to antimicrobial therapy, driven by its unique structural features. Future research is expected to explore its potential in other therapeutic areas, as well as further optimize its synthesis and derivatization. This compound exemplifies the intersection of synthetic chemistry and drug discovery, offering promising avenues for innovation.